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Compound of Interest

Compound Name: Trichloroethylene

Cat. No.: B050587 Get Quote

Welcome to the technical support center for handling trichloroethylene (TCE) samples. This

resource is designed for researchers, scientists, and drug development professionals to

provide guidance on minimizing sample loss due to the high volatility of TCE. Here you will find

troubleshooting guides, frequently asked questions (FAQs), and detailed experimental

protocols to ensure the accuracy and reproducibility of your results.

Troubleshooting Guide
This guide addresses specific issues you may encounter during your experiments with

trichloroethylene.
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Problem Possible Causes Solutions

Low or inconsistent analytical

results

Sample loss due to

evaporation during storage or

handling.

• Ensure vials are properly

sealed. Use screw caps with

PTFE/silicone septa for a

secure seal.[1] • Minimize

headspace in the vial by filling

it as much as possible without

compromising sample integrity.

[2] • Store samples at a

reduced temperature (≤6°C but

above freezing) to decrease

volatility.[3]

Improper vial selection.

• Use vials designed for

volatile organic compounds

(VOCs), such as crimp-top or

screw-top vials. Avoid snap-

cap vials as they may not

provide an adequate seal.[4] •

For long-term storage, crimp

seals provide the best

protection against evaporation.

[5][6]

Repeated puncturing of the

septa.

• Limit the number of times a

septum is punctured. If multiple

analyses are needed from the

same vial, consider preparing

aliquots.[1] • Use pre-slit septa

to ease needle penetration and

reduce coring.[1]

Sample contamination Leaching from the vial or cap. • Use glass vials, preferably

amber-colored to protect from

light, as TCE can be

photolytically unstable.[6] •

Ensure the septa liner is

chemically resistant to TCE.
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PTFE-lined septa are a good

choice.[5]

Introduction of contaminants

during sample collection or

preparation.

• Follow proper cleaning

procedures for all sampling

equipment.[7] • Use high-purity

solvents and reagents for

sample preparation.

Variable results between

different sample aliquots

Inconsistent sample handling

procedures.

• Standardize your sample

collection, storage, and

preparation protocols. • Ensure

all personnel handling the

samples are trained on the

specific requirements for

volatile compounds.

Temperature fluctuations

during storage or analysis.

• Maintain a consistent, cool

storage temperature.[8][9] •

Allow samples to equilibrate to

room temperature in a

controlled manner before

analysis if required by the

analytical method.
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Sample Collection

Sealing

Storage

Analysis

Use appropriate collection vials (e.g., 40mL amber glass)

Fill vial to minimize headspace

Add preservative if necessary (e.g., HCl to pH <2)

Select appropriate cap and septum (PTFE/silicone screw or crimp cap)

Ensure cap is tightened securely

Store at ≤6°C (above freezing)

Store in a dark location

Allow sample to equilibrate to instrument temperature if required

Minimize time between opening and analysis

Use autosampler if possible to ensure consistency

Click to download full resolution via product page

Caption: Workflow for handling TCE samples to minimize analyte loss.
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Frequently Asked Questions (FAQs)
Q1: What is the best type of vial and cap to use for storing TCE samples?

A1: For volatile compounds like TCE, it is recommended to use glass vials with screw caps and

PTFE/silicone septa.[1] Crimp-top vials also provide an excellent seal and are ideal for long-

term storage or when dealing with highly volatile samples.[4][5] Avoid using snap-cap vials as

they do not provide as secure a seal.[4] Amber glass vials are preferred to protect light-

sensitive samples from degradation.[6]

Q2: How does temperature affect TCE sample loss?

A2: Trichloroethylene is a volatile organic compound (VOC) with a boiling point of

approximately 87°C. Its volatility increases with temperature.[10] Storing samples at elevated

temperatures will lead to increased vapor pressure within the vial, promoting sample loss

through evaporation, especially if the vial is not perfectly sealed.[8] It is recommended to store

TCE samples in a cool, well-ventilated area, shielded from direct sunlight and high-temperature

surfaces.[11][12] For transport and storage, maintaining a temperature of ≤6°C (but above

freezing) is advised.[3]

Q3: Should I leave headspace in my sample vials?

A3: For volatile compounds like TCE, it is crucial to minimize headspace in the sample vial.[2]

The presence of headspace allows for the partitioning of the analyte between the liquid and

gas phases. A larger headspace provides more volume for the TCE to evaporate into,

increasing the potential for loss if the vial seal is compromised. When collecting aqueous

samples, it is recommended to fill the vial until a convex meniscus is formed, then cap the vial

to ensure there are no air bubbles.[13]

Q4: Can I reuse vial septa?

A4: While some septa can be reused if they are not excessively punctured, it is generally

recommended to replace them periodically to avoid contamination and ensure a proper seal.[5]

Repeated punctures can damage the septum, leading to leaks and sample evaporation.[1] For

critical applications, it is best to use a new septum for each analysis.
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Q5: Are there any chemical preservatives that can be used to stabilize TCE in aqueous

samples?

A5: Yes, for aqueous samples, preservatives are often used to inhibit microbial degradation

and for pH adjustment. A common preservative is hydrochloric acid (HCl), which is added to

lower the pH to less than 2.[13] For chlorinated water samples, a dechlorinating agent like

ascorbic acid or sodium thiosulfate may be added before the acid.[13] Always check the

specific requirements of your analytical method.

Logical Relationship of Factors Affecting TCE Sample
Loss

Factors Influencing TCE Volatility

Temperature

TCE Sample Loss

Increases with higher temperature

Vial Seal Integrity

Increases with poor seal

Headspace Volume

Increases with larger headspace

Sample Matrix

Can be influenced by matrix effects

Click to download full resolution via product page

Caption: Key factors contributing to the loss of TCE from samples.

Experimental Protocols
Protocol 1: Collection of Aqueous Samples Containing
Trichloroethylene
Objective: To collect aqueous samples for TCE analysis while minimizing analyte loss.

Materials:

40 mL amber glass vials with screw caps and PTFE-lined septa
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Gloves (phthalate-free)[14]

Hydrochloric acid (HCl), 1:1 solution, if required

Cooler with ice or cold packs

Procedure:

If sampling from a faucet, remove any aerators or screens.[13]

Let the water run for approximately 5 minutes to flush the system and ensure a

representative sample.[3]

Reduce the water flow to about the thickness of a pencil to minimize turbulence and aeration

during sample collection.[3]

Carefully fill the vial to overflowing to form a convex meniscus at the top. Avoid creating air

bubbles in the sample.

If preservation is required, add the specified amount of HCl (e.g., 2-4 drops) to achieve a pH

of <2.[13]

Securely screw the cap onto the vial.

Invert the vial and gently tap it to check for any air bubbles. If bubbles are present, uncap the

vial, add more sample, and recap.[3]

Label the vial clearly with the sample identification, date, and time of collection.

Place the sealed vial in a cooler with ice or cold packs to maintain a temperature of ≤6°C.[3]

Transport the samples to the laboratory for analysis as soon as possible.

Protocol 2: Preparation of Trichloroethylene Standards
Objective: To accurately prepare calibration standards of TCE, minimizing loss due to volatility.

Materials:
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Class A volumetric flasks with glass stoppers

Gas-tight syringes

High-purity methanol

Neat trichloroethylene

Analytical balance

Procedure:

Work in a well-ventilated fume hood.

To prepare a primary stock solution, add a known volume of methanol to a tared volumetric

flask.

Using a gas-tight syringe, add a known weight of neat TCE directly into the methanol.

Immediately stopper the flask and reweigh to determine the exact weight of TCE added.

Fill the flask to the mark with methanol, stopper, and invert several times to ensure thorough

mixing.

Calculate the concentration of the primary stock solution in µg/µL.

Prepare working standards by making serial dilutions of the primary stock solution in

methanol using volumetric flasks and gas-tight syringes.

Transfer the prepared standards to small-volume amber glass vials with PTFE-lined screw

caps.

Store the standards at ≤6°C in the dark.

Prepare fresh working standards regularly, as the concentration can change over time even

with proper storage.

Quantitative Data Summary
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Table 1: Impact of Vial Type and Sealing on Analyte Loss
Vial Type Sealing Mechanism

Typical Analyte
Loss for Volatiles

Recommendation
for TCE

Screw Top
Threaded cap with

septum
Low

Recommended.

Provides a secure

seal and is easy to

use.[6]

Crimp Top
Aluminum cap

crimped onto vial
Very Low

Highly

Recommended.

Offers the best seal

for long-term storage

and highly volatile

compounds.[4][5]

Snap Top Snap-on cap High

Not Recommended.

Does not provide a

sufficiently tight seal

for volatile analytes

like TCE.[4]

Table 2: Effect of Temperature on Trichloroethylene
Volatilization

Temperature Relative Volatilization Rate
Implication for Sample
Handling

4°C Low
Ideal for sample storage and

transport to minimize loss.[3]

Room Temperature (~20-25°C) Moderate

Sample loss can be significant

over time. Minimize exposure

to this temperature.[11]

>30°C High

Substantial sample loss is

likely. Avoid exposure to these

temperatures.[15]
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Note: The relative volatilization rates are qualitative and intended for comparative purposes.

Actual loss rates will depend on multiple factors including vial seal, headspace, and sample

matrix.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b050587#reducing-trichloroethylene-sample-loss-due-
to-volatility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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